Cas no 148694-03-5 (2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one)

148694-03-5 structure
Product name:2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one
- 2-(hydroxymethyl)-3-methylcyclopent-2-en-1-one
- 2-hydroxymethyl-3-methylcyclopent-2-enone
- VBOYONXEJMSAAT-UHFFFAOYSA-N
- 2-Hydroxymethyl-3-methylcyclopent-2-enon
- SCHEMBL5086158
- 2-(hydroxymethyl)-3-methyl-2-cyclopentene-1-one
- DTXSID10578144
- 2-(Hydroxymethyl)-3-methylcyclopent-2-en-1-one
- CHEBI:219904
- 148694-03-5
- CHEMBL458459
-
- Inchi: InChI=1S/C7H10O2/c1-5-2-3-7(9)6(5)4-8/h8H,2-4H2,1H3
- InChI Key: VBOYONXEJMSAAT-UHFFFAOYSA-N
- SMILES: CC1=C(CO)C(=O)CC1 |c:1|
Computed Properties
- Exact Mass: 126.068079557Da
- Monoisotopic Mass: 126.068079557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 0.1
2-(hydroxymethyl)-3-methyl-2-cyclopenten-1-one Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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